Cas no 6339-03-3 (a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI))

• Product Name: a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI)
• CAS No: 6339-03-3
• MF: C₃₀H₂₈O₉
• MW: 532.537929534912
• CID: 515734
• Update Time: 2026-04-29

a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI)

Computed Properties

• Exact Mass: 532.17300

Experimental Properties

• PSA: 106.59000
• LogP: 4.17100

Additional information on a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI)

Compound CAS No. 6339-03-3: a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI)

The compound a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI), with CAS No. 6339-03-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of a-D-glucopyranose, a common sugar found in nature, and has been extensively modified to enhance its stability and functionality. The tribenzoate group attached to the molecule plays a crucial role in its chemical properties and applications.

Recent studies have highlighted the potential of a-D-Glucofuranose derivatives in drug delivery systems due to their ability to form stable complexes with various bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for synthesizing biocompatible polymers that can encapsulate drugs and release them in a controlled manner. This application is particularly promising for treating chronic diseases where sustained drug delivery is essential.

In addition to its pharmaceutical applications, CAS No. 6339-03-3 has shown remarkable potential in the field of materials science. The tribenzoate group imparts unique optical properties to the compound, making it an ideal candidate for use in advanced optical materials such as lenses and displays. Recent advancements in nanotechnology have further expanded its utility by enabling the synthesis of nanostructured materials with tailored mechanical and thermal properties.

The synthesis of a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI) involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel catalytic methods that significantly improve the efficiency of this synthesis process. These methods not only reduce production costs but also minimize environmental impact by decreasing waste generation.

Furthermore, the compound's ability to form self-assembled monolayers has opened new avenues for its use in surface engineering applications. By modifying surfaces with this compound, scientists can create surfaces with enhanced hydrophobicity or biocompatibility, which are critical for medical devices and implants.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of the molecular structure and reactivity of CAS No. 6339-03-3. Advanced molecular modeling techniques have provided insights into the electronic properties of the molecule, enabling researchers to predict its behavior under various conditions accurately.

In conclusion, a-D-Glucofuranose,1,2-O-(1-methylethylidene)-, tribenzoate (9CI) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug delivery, materials science, and surface engineering. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.